Cas no 57547-34-9 (N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide)

• Product Name: N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide
• CAS No: 57547-34-9
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 947192
• PubChem ID: 288389
• Update Time: 2025-07-22

N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide
• N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxo-acetamide
• AC1L69GD
• AC1Q5IFY
• F0675-0012
• indol-3-yl-glyoxylic acid-(benzyl-methyl-amide)
• Indol-3-yl-glyoxylsaeure-(benzyl-methyl-amid)
• NSC149577
• SureCN4758953
• DTXSID90302186
• CHEMBL2143206
• AB01086639-03
• AKOS000514728
• DMYXHLDUOCLXTK-UHFFFAOYSA-N
• NSC-149577
• VU0488646-1
• SR-01000355947
• MLS003106287
• SMR001821196
• NCGC00294124-01
• SR-01000355947-1
• SCHEMBL4758953
• CCG-136873
• DB-320925
• 57547-34-9

• Inchi： 1S/C18H16N2O2/c1-20(12-13-7-3-2-4-8-13)18(22)17(21)15-11-19-16-10-6-5-9-14(15)16/h2-11,19H,12H2,1H3
• InChI Key： DMYXHLDUOCLXTK-UHFFFAOYSA-N
• SMILES： O=C(C(N(C)CC1C=CC=CC=1)=O)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 292.12128
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.17
• LogP: 3.00920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide

Professional Introduction to N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide (CAS No. 57547-34-9)

N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide, a compound with the CAS number 57547-34-9, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of amides and features a benzyl group, an indole moiety, and a methyl-substituted oxoacetamide backbone. The presence of these functional groups makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural composition of N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide suggests potential interactions with biological targets, particularly those involving enzyme inhibition and receptor binding. The indole ring, known for its role in various pharmacological activities, is a key feature that may contribute to the compound's bioactivity. Additionally, the benzyl group can enhance solubility and stability, making it more suitable for formulation and administration.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological effects. Research has shown that indole-based compounds can exhibit anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of atoms in N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide may contribute to its ability to modulate these pathways effectively. For instance, studies have demonstrated that indole derivatives can interact with nuclear factor kappa B (NFκB), a transcription factor involved in inflammation.

The methyl-substituted oxoacetamide moiety in N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide is another critical feature that may influence its pharmacological profile. Oxoacetamides are known for their role in various biological processes, including enzyme catalysis and metabolic pathways. By incorporating this group into the molecular structure, researchers aim to enhance the compound's bioavailability and target specificity. This modification can also affect the compound's solubility and permeability, which are crucial factors in drug development.

Current research in the field of medicinal chemistry has focused on developing novel compounds that can address unmet medical needs. N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide represents a promising candidate for further exploration due to its unique structural features and potential biological activities. Preclinical studies have begun to investigate its effects on various disease models, including cancer and neurodegenerative disorders. The compound's ability to interact with multiple biological targets makes it an attractive option for multitarget drug design.

The synthesis of N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex indole core. These methods ensure high yield and purity, which are essential for subsequent biological evaluation. The synthesis process also highlights the compound's potential as a building block for more complex derivatives.

Biological activity assays have revealed that N-benzyl-2-(1H-indol-3-yl)-N-methyl-2-oxoacetamide exhibits notable effects on certain enzymes and receptors. For example, preliminary data suggest that it may inhibit the activity of cyclooxygenase (COX), an enzyme involved in pain and inflammation. Additionally, the compound has shown potential as an antagonist of certain G protein-coupled receptors (GPCRs), which play a role in various physiological processes.

The development of new drug candidates is often accompanied by rigorous safety testing to ensure their efficacy and minimize potential side effects. N-benzyl-2-(1H-indol-3-y)-N-methyl--oxoacetamide is currently undergoing preclinical studies to assess its toxicity profile and pharmacokinetic properties. These studies are essential for determining its suitability for further clinical development. The results from these trials will provide valuable insights into the compound's potential as a therapeutic agent.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-benzyl--(1H-indol--3--y)--N-methyl--oxoacetamide. Molecular docking simulations have been used to predict how this compound interacts with biological targets at the atomic level. These simulations help researchers understand the binding mechanism and optimize the structure for improved efficacy. By leveraging computational tools, scientists can design more effective drugs with fewer experimental trials.

The future of pharmaceutical research lies in innovative approaches that combine traditional organic synthesis with cutting-edge computational techniques. N-benzyl--(1H-indol--3--y)--N-methyl--oxoacetamide exemplifies this trend by representing both a synthetically challenging molecule and a biologically active entity. As research continues, new applications for this compound are likely to emerge, further solidifying its importance in medicinal chemistry.